BENGHE Foundational & Exploratory

Check Availability & Pricing

commercial suppliers of high-purity 4-
Butylphenol-d5

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B582293

An In-depth Technical Guide to High-Purity 4-Butylphenol-d5 for Researchers

Introduction

4-Butylphenol-d5 is the deuterium-labeled form of 4-Butylphenol, a member of the alkylphenol
chemical class.[1][2] In analytical and research settings, particularly in quantitative mass
spectrometry, deuterated compounds like 4-Butylphenol-d5 are invaluable as internal
standards.[3] The substitution of five hydrogen atoms with deuterium atoms results in a
molecule that is chemically almost identical to its non-labeled counterpart but is distinguishable
by its higher mass.[3] This property is the cornerstone of the stable isotope dilution method,
which is considered a gold standard for precise and accurate quantification in complex
matrices due to its ability to correct for sample loss during preparation and analysis.[3]

The specific deuteration pattern, typically on the aromatic ring and the hydroxyl group (e.g., 4-
n-Butylphenol-2,3,5,6-d4,0D), is a deliberate strategy. This places the isotopic labels on the
part of the molecule often involved in metabolic transformations, making it an excellent tool for
pharmacokinetic and metabolic studies. This guide provides an overview of commercial
suppliers, analytical methodologies for quality control, and the core applications of high-purity
4-Butylphenol-d5 for researchers, scientists, and drug development professionals.

Commercial Suppliers and Purity

High-purity 4-Butylphenol-d5 is available from several specialized chemical suppliers. The
purity and isotopic enrichment are critical parameters for its use as an internal standard.
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Supplier CAS Number Molecular Formula  Purity
MedchemExpress (via
1219795-04-6 C10H9DsO 98.28%
BIOZOL)
Not specified,
Benchchem 1219795-04-6 C10H9Ds0O analytical data
provided
Not specified, lists
Chemsrc 1219795-04-6 C10H9DsO

various suppliers

Physicochemical Properties

The fundamental properties of 4-Butylphenol-d5 are similar to its non-deuterated analog, with
the primary difference being its molecular weight.

Property Value Reference
Molecular Formula C10HsDs0O

Molecular Weight 155.25 g/mol

CAS Number 1219795-04-6

Appearance White to off-white solid General

Boiling Point (non-deuterated) 239.8 °C

Melting Point (non-deuterated)  99.5 °C

Core Application: Isotope Dilution Mass
Spectrometry

The primary application of 4-Butylphenol-d5 is as an internal standard in isotope dilution
analysis, commonly performed with Gas Chromatography-Mass Spectrometry (GC-MS) or
Liquid Chromatography-Mass Spectrometry (LC-MS). This technique provides high accuracy
and precision by correcting for variability during sample handling and instrumental analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.chemsrc.com/en/cas/1219795-04-6_1421309.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-tert-Butylphenol
https://www.benchchem.com/product/B582293
https://www.benchchem.com/product/b582293#commercial-suppliers-of-high-purity-4-butylphenol-d5
https://www.benchchem.com/product/b582293#commercial-suppliers-of-high-purity-4-butylphenol-d5
https://www.benchchem.com/product/b582293#commercial-suppliers-of-high-purity-4-butylphenol-d5
https://www.benchchem.com/product/b582293#commercial-suppliers-of-high-purity-4-butylphenol-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b582293?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

